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Compound of Interest

Compound Name: 3-Methylpent-3-en-2-one

CAS No.: 565-62-8

Cat. No.: B1584578

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylpent-3-en-2-one, an α,β-

unsaturated ketone of interest in various chemical syntheses. This document details the

compound's physicochemical properties, spectroscopic data, a detailed synthesis protocol, and

discusses potential, yet underexplored, biological activities.

Core Concepts
3-Methylpent-3-en-2-one is an unsaturated aliphatic ketone that serves as an important

intermediate in organic synthesis, particularly in the fragrance industry.[1] It exists as a mixture

of (E) and (Z) isomers. The majority of its synthesis routes rely on the acid-catalyzed aldol

condensation of acetaldehyde and methyl ethyl ketone.

Physicochemical and Spectroscopic Data
A summary of the key quantitative data for 3-Methylpent-3-en-2-one is presented below. This

information is crucial for its identification, handling, and use in experimental settings.
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Table 1: Physicochemical Properties of 3-Methylpent-3-en-2-one

Property Value Reference

Molecular Formula C6H10O [2]

Molar Mass 98.14 g/mol [2]

Appearance Clear, colorless to yellow liquid [3]

Density 0.875 g/mL at 20 °C [2]

Boiling Point 138 °C [4]

Flash Point 34 °C (93 °F) [2]

CAS Number 565-62-8 [2]

Table 2: Spectroscopic Data for 3-Methylpent-3-en-2-one

Spectroscopy Data Reference

Mass Spectrometry (EI)
Major m/z peaks: 98 (M+), 83,

69, 55, 43
[5]

Infrared (IR) Spectroscopy Conforms to structure [3]

¹³C NMR (Predicted)

δ (ppm): ~198 (C=O), ~140 (C-

3), ~135 (C-4), ~25 (C-2), ~15

(C-5), ~12 (C-3 methyl)

N/A

¹H NMR (Predicted)

δ (ppm): ~6.7 (q, 1H, H-4),

~2.3 (s, 3H, H-2), ~1.9 (s, 3H,

C-3 methyl), ~1.8 (d, 3H, H-5)

N/A

Note: Detailed, experimentally verified and assigned ¹H and ¹³C NMR data for 3-Methylpent-3-
en-2-one is not readily available in the public domain. The provided NMR data is predicted

based on the chemical structure and typical values for similar α,β-unsaturated ketones.
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The primary method for synthesizing 3-Methylpent-3-en-2-one is the acid-catalyzed aldol

condensation between acetaldehyde and methyl ethyl ketone.[6] This reaction involves the

formation of a β-hydroxy ketone intermediate, which then undergoes dehydration to yield the

final α,β-unsaturated ketone.[2]

Experimental Protocol: Acid-Catalyzed Aldol
Condensation
This protocol is a consolidated representation of methods described in the literature.[6][7]

Materials:

Acetaldehyde

Methyl ethyl ketone (MEK)

Polystyrene sulfonated cation exchange resin (e.g., Amberlyst 15) or Sulfuric Acid

Anhydrous sodium sulfate

Dichloromethane (for extraction)

Saturated sodium bicarbonate solution

Brine

Procedure:

Reaction Setup: A solution of acetaldehyde and methyl ethyl ketone is prepared. The mixture

is then passed through a fixed-bed catalytic reactor containing a polystyrene sulfonated

cation resin.[6] The reaction is conducted at atmospheric pressure and a temperature range

of 60-90°C.[6]

Reaction Monitoring: The progress of the reaction can be monitored by gas chromatography

(GC) to determine the conversion of reactants and the formation of the product.

Work-up: Upon completion, the reaction mixture is cooled to room temperature. If a mineral

acid was used, the mixture is neutralized with a saturated sodium bicarbonate solution. The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1584578/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-methylpent-3-en-2-one
https://patents.google.com/patent/US9670123B2/en
https://en.wikipedia.org/wiki/3-Methyl-3-penten-2-one
https://patents.google.com/patent/US9670123B2/en
https://patents.google.com/patent/WO2015029059A2/en
https://patents.google.com/patent/US9670123B2/en
https://patents.google.com/patent/US9670123B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


aqueous layer is separated, and the organic layer is washed with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, and the solvent is

removed under reduced pressure. The crude 3-Methylpent-3-en-2-one is then purified by

fractional distillation to yield a product with a purity of approximately 99.5%.[6]
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Synthesis of 3-Methylpent-3-en-2-one via Aldol Condensation
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Synthesis of 3-Methylpent-3-en-2-one Workflow
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Potential Biological Activity: Avenues for Future
Research
Direct research on the biological activity of 3-Methylpent-3-en-2-one is limited. However, the

structurally related α,β-unsaturated ketone, 3-penten-2-one, has been shown to possess anti-

inflammatory properties. This activity is mediated through the activation of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway and the subsequent induction of heme

oxygenase-1 (HO-1).

The Nrf2/HO-1 pathway is a critical cellular defense mechanism against oxidative stress and

inflammation. Under normal conditions, Nrf2 is kept in the cytoplasm by Kelch-like ECH-

associated protein 1 (Keap1), which facilitates its degradation. Upon exposure to electrophilic

compounds, such as some α,β-unsaturated ketones, Keap1 is modified, leading to the release

and nuclear translocation of Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response

Element (ARE) in the promoter region of target genes, including HO-1, leading to their

transcription. HO-1 is an enzyme with potent anti-inflammatory and antioxidant functions.

Given the structural similarity, it is plausible that 3-Methylpent-3-en-2-one could also modulate

the Nrf2/HO-1 pathway. This presents a promising area for future research for scientists and

drug development professionals exploring novel anti-inflammatory and cytoprotective agents.
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Potential Nrf2/HO-1 Signaling Pathway Modulation
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Conclusion
3-Methylpent-3-en-2-one is a valuable chemical intermediate with well-established synthetic

routes. This guide provides the essential technical information for its synthesis and

characterization. While its biological activities remain largely unexplored, the known effects of

structurally similar compounds suggest that 3-Methylpent-3-en-2-one may be a candidate for

investigation as a modulator of cellular stress response pathways, such as the Nrf2/HO-1

pathway. Further research in this area is warranted to uncover its potential therapeutic

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1584578?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

